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For Researchers, Scientists, and Drug Development Professionals

Introduction
Calcitroic acid is a key terminal metabolite of the vitamin D endocrine system, resulting from

the catabolism of 1α,25-dihydroxyvitamin D3 (calcitriol), the biologically active form of vitamin

D.[1][2] Its formation, primarily mediated by the enzyme CYP24A1, represents a critical step in

regulating the circulating levels of calcitriol and maintaining calcium homeostasis.[1] The use of

radiolabeled calcitroic acid in metabolic studies provides a powerful tool to investigate the

pharmacokinetics, tissue distribution, and excretion pathways of this important metabolite. This

document provides detailed application notes and protocols for the use of radiolabeled

calcitroic acid in both in vivo and in vitro metabolic studies.
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Radiolabel
Precursor
Compound

Specific
Activity

Application Reference

3H

1α,25-dihydroxy-

[26,27-

3H]vitamin D3

Not Specified

In vivo

metabolism

studies in mice

[3]

14C
1α,25-dihydroxy-

[14C]vitamin D3
Not Specified

In vivo

metabolism

studies in rats

[4]

13C Calcitroic Acid Not Specified
Metabolic

research
[4]

Table 2: Quantitative Data from In Vivo Metabolic
Studies
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Animal
Model

Radiotrac
er
Administ
ered

Dose
Time
Point

Major
Metabolit
es
Detected

Tissue
Distributi
on

Referenc
e

Wild-Type

Mice

1α,25-

dihydroxy-

[26,27-

3H]vitamin

D3

10 µCi
3, 6, 12, 24

h

1α,24(R),2

5-

trihydroxy-

[26,27-

3H]vitamin

D3,

1α,25(S),2

6-

trihydroxy-

[26,27-

3H]vitamin

D3,

(23S,25R)-

1α,25-

dihydroxy-

[3H]vitamin

D3-26,23-

lactone

Serum [3]

VDR-

Ablated

Mice

1α,25-

dihydroxy-

[26,27-

3H]vitamin

D3

10 µCi 24 h

Unmetaboli

zed 1α,25-

dihydroxy-

[26,27-

3H]vitamin

D3 (>50%)

Serum [3]
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Rats

1α,25-

dihydroxy-

[14C]vitami

n D3 and

1α,25-

dihydroxy-

[3H]vitamin

D3

Not

Specified
4 h

3H-

Calcitroic

acid

Liver,

Intestine,

Bile

[4]

Signaling Pathways and Experimental Workflows
Vitamin D Metabolic Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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